Cas no 827308-09-8 (3-Hexanone, 2-(phenylmethoxy)-)

• Product Name: 3-Hexanone, 2-(phenylmethoxy)-
• CAS No: 827308-09-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 685274
• PubChem ID: 16655773
• Update Time: 2025-04-19

3-Hexanone, 2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 2-(phenylmethoxy)-
• 2-phenylmethoxyhexan-3-one
• 2-(Benzyloxy)hexan-3-one
• DTXSID90586520
• 827308-09-8
• SCHEMBL20917423

• Inchi： 1S/C13H18O2/c1-3-7-13(14)11(2)15-10-12-8-5-4-6-9-12/h4-6,8-9,11H,3,7,10H2,1-2H3
• InChI Key： ZKYQJADATQXWEN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)C(CCC)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų